CID 71330738

• Molecular Formula: C3H4Cl2O2Sn-
• Molecular Weight: 261.68 g/mol
• InChI: InChI=1S/C3H5O2.2ClH.Sn/c1-2-3(4)5;;;/h1-2H2,(H,4,5);2*1H;/q;;;+2/p-3
• InChI Key: LPTWUYWHWOGUGI-UHFFFAOYSA-K
• Canonical SMILES: C(C[Sn](Cl)Cl)C(=O)[O-]

Description

The compound with the identifier “CID 71330738” is a chemical entity listed in the PubChem database

Preparation Methods

The preparation of CID 71330738 involves specific synthetic routes and reaction conditions. One of the methods includes reacting 5-iodine-2-methylaniline with N-bromosuccinimide to obtain 4-bromine-5-iodine-2-methylaniline. This intermediate is then reacted with isoamyl nitrite under acidic conditions to produce 5-bromine-6-iodine-1H-indazole. The final step involves a Sonogashira coupling reaction with R-C≡CH to yield the desired compound .

Chemical Reactions Analysis

CID 71330738 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and halogenating agents like bromine. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while substitution reactions can introduce different functional groups into the molecule .

Scientific Research Applications

CID 71330738 has a wide range of scientific research applications. In chemistry, it is used as a reagent for various synthetic transformations. In biology, it may serve as a probe for studying specific biochemical pathways. In medicine, it has potential therapeutic applications due to its unique chemical properties. Additionally, it is used in industrial processes for the synthesis of complex organic molecules .

Mechanism of Action

The mechanism of action of CID 71330738 involves its interaction with specific molecular targets and pathways. It may act by binding to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways .

Comparison with Similar Compounds

CID 71330738 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or functional groups. For instance, compounds with similar halogenated aromatic rings or indazole cores may exhibit related chemical properties. this compound may possess distinct reactivity or biological activity due to its specific structural features .